Cas no 1361532-33-3 (3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361532-33-3
• MF: C₁₁H₆Cl₃FN₂
• MW: 291.53614282608
• CID: 4923618
• Update Time: 2025-05-24

3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3FN2/c12-7-1-5(2-8(13)10(7)14)6-3-9(16)11(15)17-4-6/h1-4H,16H2
• InChI Key： GYAXZPNBUOTGIP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=C(C=1)N)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine

Professional Introduction to 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361532-33-3)

3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine, with the CAS number 1361532-33-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including an amino group, a fluorine atom, and a trichlorophenyl moiety, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The structural features of 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine contribute to its unique chemical properties and reactivity. The amino group (–NH₂) provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. The fluorine atom (–F), introduced at the 2-position of the pyridine ring, enhances the metabolic stability and binding affinity of the compound towards biological targets. Additionally, the trichlorophenyl group (–C₆H₂Cl₃), located at the 5-position, introduces lipophilicity and electronic modulation, which are crucial for drug-like properties such as solubility and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their wide range of biological activities. Research studies have highlighted the role of 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine as a key intermediate in the development of novel therapeutic agents. For instance, its structural framework has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine substituent has been particularly noted for its ability to improve binding interactions with target proteins, thereby increasing the efficacy of drug candidates.

One notable application of this compound is in the field of antiviral research. The unique combination of functional groups in 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine allows it to interact with viral enzymes and proteins in a manner that disrupts their function. Preliminary studies have demonstrated its potential in inhibiting viral replication by targeting essential metabolic pathways. This has opened up new avenues for developing antiviral drugs with improved potency and reduced side effects.

The synthesis of 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired pyridine core structure. The introduction of fluorine atoms has been achieved through metal-halogen exchange reactions or electrochemical fluorination processes.

The pharmacokinetic properties of 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine are another area of active investigation. Studies have focused on understanding how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) profiles. The trichlorophenyl group has been found to enhance oral bioavailability by improving lipophilicity, while the fluorine atom contributes to metabolic stability by resisting degradation under physiological conditions.

In conclusion, 3-Amino-2-fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361532-33-3) represents a promising compound with significant potential in pharmaceutical development. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new ways to leverage its chemical properties for developing innovative drugs that address unmet medical needs.